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  4. Methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 313361-42-1
VCID: VC0406400
InChI: InChI=1S/C32H26N4O3S/c1-20-14-16-22(17-15-20)28-24(19-35(34-28)25-12-8-5-9-13-25)18-26-30(37)36-29(23-10-6-4-7-11-23)27(31(38)39-3)21(2)33-32(36)40-26/h4-19,29H,1-3H3/b26-18-
SMILES: CC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OC)C5=CC=CC=C5)C6=CC=CC=C6
Molecular Formula: C32H26N4O3S
Molecular Weight: 546.6g/mol

Methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 313361-42-1

Main Products

VCID: VC0406400

Molecular Formula: C32H26N4O3S

Molecular Weight: 546.6g/mol

Methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 313361-42-1

CAS No. 313361-42-1
Product Name Methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C32H26N4O3S
Molecular Weight 546.6g/mol
IUPAC Name methyl (2Z)-7-methyl-2-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C32H26N4O3S/c1-20-14-16-22(17-15-20)28-24(19-35(34-28)25-12-8-5-9-13-25)18-26-30(37)36-29(23-10-6-4-7-11-23)27(31(38)39-3)21(2)33-32(36)40-26/h4-19,29H,1-3H3/b26-18-
Standard InChIKey DDUAOQKIQXNVSN-ITYLOYPMSA-N
Isomeric SMILES CC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(C(=C(N=C4S3)C)C(=O)OC)C5=CC=CC=C5)C6=CC=CC=C6
SMILES CC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OC)C5=CC=CC=C5)C6=CC=CC=C6
Canonical SMILES CC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OC)C5=CC=CC=C5)C6=CC=CC=C6
PubChem Compound 5344358
Last Modified Nov 11 2021
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